Cas no 2228422-55-5 (1-(1,2,3-thiadiazol-4-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(1,2,3-thiadiazol-4-yl)cyclopentane-1-carboxylic acid
• CAS No: 2228422-55-5
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• CID: 6429692
• PubChem ID: 165626632
• Update Time: 2025-10-28

1-(1,2,3-thiadiazol-4-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,2,3-thiadiazol-4-yl)cyclopentane-1-carboxylic acid
• EN300-1783926
• 2228422-55-5

• Inchi： 1S/C8H10N2O2S/c11-7(12)8(3-1-2-4-8)6-5-13-10-9-6/h5H,1-4H2,(H,11,12)
• InChI Key： HWCLVNDLTVZMOX-UHFFFAOYSA-N
• SMILES： S1C=C(C2(C(=O)O)CCCC2)N=N1

Computed Properties

• Exact Mass: 198.04629874g/mol
• Monoisotopic Mass: 198.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 91.3Ų

Additional information on 1-(1,2,3-thiadiazol-4-yl)cyclopentane-1-carboxylic acid

1-(1,2,3-Thiadiazol-4-yl)cyclopentane-1-carboxylic Acid: A Comprehensive Overview

CAS No. 2228422-55-5, 1-(1,2,3-thiadiazol-4-yl)cyclopentane-1-carboxylic acid, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features and potential biological activities, holds promise for a wide range of applications, from drug discovery to the development of novel therapeutic agents.

The thiadiazole moiety in 1-(1,2,3-thiadiazol-4-yl)cyclopentane-1-carboxylic acid is a five-membered heterocyclic ring containing two nitrogen atoms and one sulfur atom. This structural motif is known for its broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The cyclopentane ring, on the other hand, adds conformational rigidity and hydrophobicity to the molecule, which can enhance its binding affinity to specific biological targets.

Recent studies have highlighted the potential of 1-(1,2,3-thiadiazol-4-yl)cyclopentane-1-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Moreover, research conducted at the University of California has shown that 1-(1,2,3-thiadiazol-4-yl)cyclopentane-1-carboxylic acid possesses significant antiviral activity against several RNA viruses, including influenza and hepatitis C. The mechanism of action appears to involve the disruption of viral replication processes, making it a valuable lead compound for the development of antiviral drugs.

In addition to its therapeutic potential, 1-(1,2,3-thiadiazol-4-yl)cyclopentane-1-carboxylic acid has also been explored for its use in diagnostic applications. A study published in Bioorganic & Medicinal Chemistry Letters reported that this compound can be used as a fluorescent probe for detecting specific biomarkers in cancer cells. The thiadiazole ring enhances the fluorescence properties of the molecule, allowing for sensitive and selective detection in complex biological samples.

The synthesis of 1-(1,2,3-thiadiazol-4-yl)cyclopentane-1-carboxylic acid involves several well-established chemical reactions. One common approach is to start with cyclopentanecarboxylic acid and react it with a suitable thiadiazole derivative under appropriate conditions. The reaction conditions can be fine-tuned to optimize yield and purity. Advanced synthetic methods such as microwave-assisted synthesis and catalytic processes have also been employed to improve the efficiency and scalability of the synthesis.

The physical properties of 1-(1,2,3-thiadiazol-4-yl)cyclopentane-1-carboxylic acid are well-characterized. It is a white crystalline solid with a melting point ranging from 95°C to 97°C. The compound is moderately soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These properties make it suitable for various pharmaceutical formulations and delivery systems.

In terms of safety and toxicity profiles, preliminary studies suggest that 1-(1,2,3-thiadiazol-4-yl)cyclopentane-1-carboxylic acid exhibits low toxicity at therapeutic concentrations. However, further preclinical studies are necessary to fully evaluate its safety profile before advancing to clinical trials. These studies will include detailed assessments of pharmacokinetics, metabolism, and potential side effects.

The future prospects for 1-(1,2,3-thiadiazol-4-yl)cyclopentane-1-carboxylic acid are promising. Ongoing research is focused on optimizing its structure to enhance its biological activity and reduce any potential side effects. Additionally, efforts are being made to develop more efficient synthetic routes to scale up production for commercial applications.

In conclusion, 1-(1,2,3-thiadiazol-4-yl)cyclopentane-1-carboxylic acid (CAS No. 2228422-55-5) is a multifaceted compound with significant potential in various fields of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an exciting candidate for further investigation and development into novel therapeutic agents.